Cas no 284044-35-5 (3-ethoxy-4-(propan-2-yloxy)benzaldehyde)

• Product Name: 3-ethoxy-4-(propan-2-yloxy)benzaldehyde
• CAS No: 284044-35-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD01921990
• CID: 248442
• PubChem ID: 874730
• Update Time: 2025-06-12

3-ethoxy-4-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-isopropoxybenzaldehyde
• Benzaldehyde,3-ethoxy-4-(1-methylethoxy)-
• Benzaldehyde, 3-ethoxy-4-(1-methylethoxy)- (9CI)
• Albb-001155
• 3-ethoxy-4-isopropoxybenzaldehyde(SALTDATA: FREE)
• 3-ethoxy-4-propan-2-yloxybenzaldehyde
• 3-ethoxy-4-propan-2-yloxy-benzaldehyde
• 6132-57-6
• BIM-0017916.P001
• CBMicro_017838
• 3-ethoxy-4-(propan-2-yloxy)benzaldehyde
• AKOS000170107
• 3-Ethoxy-4-isopropoxy-benzaldehyde
• MFCD01921990
• CCG-14284
• BONBRXUQMCNSCR-UHFFFAOYSA-N
• 284044-35-5
• EN300-227622
• BB 0243268
• SB85377
• FT-0748735
• Z53836957
• DTXSID30358026
• SR-01000228711
• Cambridge id 6132576
• F70283
• FS-5601
• SR-01000228711-1
• CS-0215151
• SCHEMBL1121408
• BBL013684
• STK346824

• MDL： MFCD01921990
• Inchi： 1S/C12H16O3/c1-4-14-12-7-10(8-13)5-6-11(12)15-9(2)3/h5-9H,4H2,1-3H3
• InChI Key： BONBRXUQMCNSCR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)C(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.68500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-ethoxy-4-(propan-2-yloxy)benzaldehyde

Comprehensive Analysis of 3-ethoxy-4-(propan-2-yloxy)benzaldehyde (CAS No. 284044-35-5): Properties, Applications, and Industry Trends

3-ethoxy-4-(propan-2-yloxy)benzaldehyde (CAS No. 284044-35-5) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique aromatic properties. This benzaldehyde derivative features an ethoxy group at the 3-position and an isopropoxy group at the 4-position, creating a distinct molecular structure that influences its reactivity and solubility. Recent studies highlight its potential as a flavor enhancer and intermediate in drug synthesis, aligning with growing demand for sustainable aroma chemicals and bioactive precursors.

The compound's physicochemical properties include a molecular weight of 208.25 g/mol and a characteristic aldehyde functional group, making it reactive in condensation reactions. Researchers are exploring its role in green chemistry applications, particularly as industries shift toward eco-friendly synthesis methods. With melting points between 45-50°C and solubility in common organic solvents, 3-ethoxy-4-(propan-2-yloxy)benzaldehyde offers versatility in formulation development. Its low toxicity profile (as per preliminary studies) makes it attractive for cosmetic preservatives and food-grade additives – topics frequently searched in regulatory databases.

Innovative applications emerge in photovoltaic materials, where its electron-withdrawing properties show promise for organic semiconductor development. This aligns with the booming renewable energy sector, where users often search for "organic compounds for solar cells." The compound's UV absorption characteristics (λmax ~280 nm) also spark interest in light-stabilizer formulations, addressing the cosmetic industry's need for photo-protective agents. Analytical techniques like HPLC purification and NMR characterization are critical for quality control, reflecting laboratory professionals' frequent queries about aromatic aldehyde analysis methods.

Market trends indicate rising demand for custom synthesis of 284044-35-5, driven by pharmaceutical research into chiral building blocks. The compound's asymmetric synthesis potential connects to popular searches about "enantioselective aldehyde reactions." Regulatory compliance remains crucial, with REACH registration data showing increased interest in its environmental fate – a hot topic among ESG-conscious manufacturers. Storage recommendations typically suggest argon atmosphere protection to prevent oxidation, addressing common user concerns about aldehyde stability in technical forums.

Future research directions may explore 3-ethoxy-4-(propan-2-yloxy)benzaldehyde's role in metal-organic frameworks (MOFs) for gas storage – a trending subject in materials science. Its hydrogen bonding capacity and π-π stacking behavior offer intriguing possibilities for supramolecular chemistry applications. As analytical technologies advance, expect more studies on its metabolite profiling and biodegradation pathways, responding to increasing searches about benign-by-design chemicals in academic literature.